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Introduction
Morpholino antisense oligonucleotides are synthetic molecules that have become invaluable

tools in molecular biology and are at the forefront of therapeutic development.[1][2][3][4] Unlike

traditional antisense oligonucleotides, morpholinos possess a neutral backbone composed of

morpholine rings and phosphorodiamidate linkages, which imparts them with high specificity,

stability against nucleases, and low toxicity.[3][5] They function primarily through a steric-

blocking mechanism, binding to target mRNA to inhibit translation or modulate pre-mRNA

splicing, rather than inducing mRNA degradation.[3][5][6][7] This unique mode of action makes

them particularly effective for applications in gene silencing, studying gene function, and

developing treatments for genetic disorders.[4][8]

The synthesis of morpholinos has evolved significantly, with automated solid-phase synthesis

now being the standard method for producing high-quality oligonucleotides for research and

therapeutic applications.[5][9] This document provides detailed application notes and protocols
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for the automated synthesis of morpholino antisense oligonucleotides, aimed at researchers,

scientists, and professionals in drug development.

Automated Solid-Phase Synthesis of Morpholinos
The automated synthesis of morpholino oligonucleotides is performed on a solid support,

typically controlled pore glass (CPG), using an automated DNA/RNA synthesizer.[10] The

process involves a series of repetitive chemical reactions to sequentially add morpholino

monomers to a growing oligonucleotide chain. Several chemistries have been developed for

this process, with the phosphoramidite and chlorophosphoramidate methods being prominent.

[8][10][11]

Synthesis Chemistries
Two primary chemistries are employed in the automated synthesis of morpholinos:

Phosphoramidite Chemistry: This approach utilizes morpholino phosphoramidite monomers,

which are compatible with standard DNA/RNA synthesizers.[10] It offers a streamlined and

efficient method for producing morpholinos and their chimeras with high yields.[10]

Chlorophosphoramidate Chemistry: This is another established method for morpholino

synthesis.[8][11] It involves the use of activated chlorophosphoramidate monomers for the

coupling reaction.[8]

Both Trityl (Tr) and 9-fluorenylmethyloxycarbonyl (Fmoc) can be used as protecting groups for

the morpholino nitrogen, offering flexibility in the synthesis strategy.[5][8]

The Synthesis Cycle
The automated solid-phase synthesis of morpholinos follows a cyclical four-step process for

each monomer addition.

Diagram of the Automated Morpholino Synthesis Cycle:
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Caption: The four main steps of the automated solid-phase morpholino synthesis cycle.

Experimental Protocols
This section provides detailed methodologies for the key steps in the automated synthesis of

morpholino oligonucleotides.

Protocol 1: Solid-Phase Synthesis of Morpholino
Oligonucleotides
This protocol outlines the general steps for automated solid-phase synthesis on a DNA/RNA

synthesizer.

1. Reagents and Solutions:
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Reagent/Solution Composition Purpose

Deblocking Solution (Trityl

Chemistry)

3% Trichloroacetic Acid (TCA)

in Dichloromethane (DCM) or

3-

cyanopyridine/TFA/CF3COOH

in DCM (CYPTFA)[5][8]

Removal of the 5'-Trityl

protecting group.

Deblocking Solution (Fmoc

Chemistry)

20% Piperidine in

Dimethylformamide (DMF)[5]

[8]

Removal of the 5'-Fmoc

protecting group.

Coupling Solution

Activated Morpholino Monomer

(e.g., 3 equiv.), Activator (e.g.,

Ethylthiotetrazole (ETT), 6

equiv.), N-ethylmorpholine

(NEM, 6 equiv.) in Acetonitrile

(CH3CN) or N-Methyl-2-

pyrrolidone (NMP)[5][8]

Addition of the next morpholino

monomer to the growing chain.

Capping Solution

Solution A: 10% Acetic

Anhydride in CH3CN or NMP.

Solution B: 10% N,N-

Diisopropylethylamine (DIPEA)

in CH3CN or NMP (mixed 1:1)

[8]

To block unreacted 5'-hydroxyl

groups and prevent the

formation of deletion mutants.

Oxidation Solution Iodine (I2) solution

Oxidation of the phosphite

triester to a stable phosphate

triester.

Cleavage and Deprotection

Solution

Concentrated aqueous

ammonia (NH4OH)[5][10]

Cleavage of the synthesized

oligonucleotide from the solid

support and removal of base

protecting groups.

2. Synthesis Cycle Procedure:

The following steps are repeated for each monomer addition in the desired sequence:
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Deblocking:

Trityl Chemistry: The solid support is treated with the Deblocking Solution (Trityl

Chemistry) for 1-5 minutes. This step is repeated 2-4 times to ensure complete removal of

the trityl group.[5]

Fmoc Chemistry: The solid support is treated with the Deblocking Solution (Fmoc

Chemistry) for 5 minutes, and this step is repeated.[5]

After deblocking, the support is thoroughly washed with the coupling solvent (e.g.,

acetonitrile).

Coupling: The Coupling Solution, containing the activated morpholino monomer, is delivered

to the column containing the solid support. The reaction is allowed to proceed for a set

period (e.g., 3 x 15 minutes) to ensure efficient coupling.[8]

Capping (Optional but Recommended): A mixture of the Capping Solutions is introduced to

the column to acetylate any unreacted 5'-hydroxyl groups. This step prevents the formation

of (n-1) shortmer impurities.

Oxidation: The Oxidation Solution is passed through the column to oxidize the newly formed

phosphite triester linkage to a more stable phosphate triester.

Workflow for Solid-Phase Synthesis of Morpholinos:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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